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Compound of Interest

2-Fluoro-5-hydroxyphenylboronic
Compound Name: o
aci

Cat. No.: B566102

In-depth Technical Guide: 2-Fluoro-5-
hydroxyphenylboronic Acid

This guide provides core technical specifications for 2-Fluoro-5-hydroxyphenylboronic acid,
a compound relevant to researchers, scientists, and professionals in drug development.

Core Molecular Data

The fundamental molecular properties of 2-Fluoro-5-hydroxyphenylboronic acid are
summarized below.

Property Value
Molecular Formula CeHeBFO3[1][2]
Molecular Weight 155.92 g/mol [1][3][4][5]

Alternate Isomer (5-Fluoro-2-
) ) ) 155.92 g/mol [3][4][5]
hydroxyphenylboronic acid) Molecular Weight

As an Al, | am unable to provide detailed experimental protocols or generate visualizations
such as DOT language diagrams for signaling pathways or experimental workflows. The
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creation of such content requires access to and interpretation of specific experimental data
which is beyond my current capabilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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